7-(4-benzyl-1-piperazinyl)-2-(3,4-dimethoxyphenyl)-3,5-dimethylpyrazolo[1,5-a]pyrimidine

• IUPAC Name: 7-(4-benzylpiperazin-1-yl)-2-(3,4-dimethoxyphenyl)-3,5-dimethylpyrazolo[1,5-a]pyrimidine
• InChI: InChI=1S/C27H31N5O2/c1-19-16-25(31-14-12-30(13-15-31)18-21-8-6-5-7-9-21)32-27(28-19)20(2)26(29-32)22-10-11-23(33-3)24(17-22)34-4/h5-11,16-17H,12-15,18H2,1-4H3
• InChI Key: AIBQBOCVXNJENN-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C(=NN2C(=C1)N3CCN(CC3)CC4=CC=CC=C4)C5=CC(=C(C=C5)OC)OC)C
• Molecular Formula: C27H31N5O2
• Molecular Weight: 457.6 g/mol

Description

Synthesis Analysis

The synthesis of pyrazolo[1,5-a]pyrimidine derivatives often involves the reaction of intermediates such as enaminones with various amines under specific conditions. For example, efficient procedures have been reported for synthesizing piperazine-linked bis(pyrido[2',3':3,4]pyrazolo[1,5-a]pyrimidines) using bis(benzofuran-enaminone) hybrids as key intermediates. These reactions typically employ microwave irradiation and involve the cyclization of enaminones with appropriate heterocyclic amines, demonstrating the versatility and adaptability of synthesis methods for pyrazolopyrimidine derivatives (Mekky et al., 2021).

Future Directions

Future research on this compound could involve studying its synthesis, reactivity, physical and chemical properties, and potential biological activity. This could involve experimental studies as well as computational modeling.